(Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-4-fluorobenzamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C22H15FN2OS/c23-18-13-11-17(12-14-18)21(26)25-22-24-19(15-7-3-1-4-8-15)20(27-22)16-9-5-2-6-10-16/h1-14H,(H,24,25,26)
• InChI Key: QDCCSFFSJBTWAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C22H15FN2OS
• Molecular Weight: 374.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, Desai et al. synthesized (Z)-(4-((2-chloroquinolin-3-yl)methylene)-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl)substituted carbamic and evaluated it for antimicrobial potential.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For instance, the crystal structure of 4,5-diphenylthiazol-2-amine, a related compound, has been reported.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been explored. Imidazole, a related compound, is known for its broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, imidazole, a related compound, is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Cell Viability and Proliferation Assays

. The thiazole ring is essential for the redox reaction that occurs in actively respiring cells, converting MTT to an insoluble purple formazan. This conversion is indicative of cell viability and is quantified by measuring the optical density of the solubilized formazan product. The compound could potentially serve a similar role in assessing cell health and proliferation.

Drug Sensitivity and Chemosensitivity Testing

. It serves as an endpoint in rapid drug-screening assays. By extension, (Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-4-fluorobenzamide could be employed in the development of novel assays to evaluate the efficacy of new therapeutic agents, particularly in cancer research where chemosensitivity is a critical factor.

Biological Activity Profiling

. The compound , with its thiazole core, could be synthesized with various substituents to create a library of molecules. These molecules can then be screened for a multitude of biological activities, aiding in the discovery of new drugs with diverse therapeutic applications.

Antioxidant Activity Assessment

. The ability to scavenge free radicals makes them valuable in research focused on oxidative stress and related diseases. The compound could be tested for its efficacy in neutralizing reactive oxygen species, contributing to the understanding of its potential as an antioxidant agent.

Molecular Interaction Studies

. The compound could be used in molecular docking studies to understand its interaction with various biological targets. This information is crucial for the rational design of drugs with improved efficacy and reduced side effects.

Synthetic Pathway Exploration

. Similarly, exploring the synthetic pathways of (Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-4-fluorobenzamide could lead to the development of novel synthetic methods. These methods could enhance the efficiency of producing this compound and its derivatives, which may have various pharmaceutical applications.

Safety And Hazards

The safety and hazards of similar compounds have been evaluated. For example, the safety of novel 1,2,4-triazole derivatives, which are structurally similar, was evaluated on MRC-5, a normal cell line.

Future Directions

Indole derivatives, which contain a similar heterocyclic moiety, have diverse biological activities and immense potential to be explored for newer therapeutic possibilities. This suggests that “(Z)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-4-fluorobenzamide” and similar compounds could also have potential for further exploration in drug development and other areas of research.